6-tert-butyl-2,3,4,9-tetrahydro-1H-carbazol-1-one

• IUPAC Name: 6-tert-butyl-2,3,4,9-tetrahydrocarbazol-1-one
• InChI: InChI=1S/C16H19NO/c1-16(2,3)10-7-8-13-12(9-10)11-5-4-6-14(18)15(11)17-13/h7-9,17H,4-6H2,1-3H3
• InChI Key: KATUXDKZWCFKBJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC2=C(C=C1)NC3=C2CCCC3=O
• Molecular Formula: C16H19NO
• DSSTOX Substance ID: DTXSID00350658
• Molecular Weight: 241.33 g/mol
• CAS No.: 331760-81-7

Description

6-tert-butyl-2,3,4,9-tetrahydro-1H-carbazol-1-one is a useful research compound. Its molecular formula is C16H19NO and its molecular weight is 241.33 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 241.146664230 g/mol and the complexity rating of the compound is 344. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Conducting Polymers

A study by Koyuncu et al. (2009) focused on the synthesis of a new electroactive monomer containing a carbazole subunit, demonstrating its potential in creating electrochromic devices that can switch between multiple colors. This work suggests that carbazole derivatives could be used in the development of advanced materials for electronic and photonic applications [S. Koyuncu et al., 2009].

Crystallography and Material Stability

Research by Kant et al. (2015) on a carbazole-based compound revealed its crystallographic properties and potential use in materials science, particularly in understanding the molecular arrangements that contribute to the stability and properties of advanced materials [R. Kant et al., 2015].

Photoluminescent Materials

Li et al. (2021) synthesized carbazole-functionalized 9-borafluorene derivatives, exhibiting strong photoluminescence. These materials show potential for bioimaging and light-emitting applications due to their high quantum yields and afterglow properties [Ya Li et al., 2021].

Nanofibers for Sensory Applications

Sun et al. (2015) developed benzothiazole-modified carbazole derivatives that form nanofibers capable of detecting volatile acid vapors. This indicates the utility of carbazole derivatives in creating sensitive and selective chemical sensors [Jiabao Sun et al., 2015].

Thermally Activated Delayed Fluorescence (TADF)

A study by Huang et al. (2014) on bipolar materials based on carbazole derivatives for TADF in organic light-emitting diodes highlights the importance of carbazole units in tuning electronic and photophysical properties for optoelectronic devices [Bin Huang et al., 2014].

Electroluminescence and Organic Electronics

Kaafarani et al. (2013) investigated the properties of carbazole derivatives as emitters in organic light-emitting diodes, focusing on their structural, optical, and electrochemical characteristics. This research contributes to the development of materials for energy-efficient lighting and displays [B. Kaafarani et al., 2013].

Safety and Hazards

The safety and hazards associated with “6-tert-butyl-2,3,4,9-tetrahydro-1H-carbazol-1-one” are not explicitly mentioned in the available resources. It is always recommended to handle chemical compounds with appropriate safety measures.